Cas no 2228735-18-8 (methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate)

• Product Name: methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate
• CAS No: 2228735-18-8
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6235377
• PubChem ID: 165743491
• Update Time: 2025-05-22

methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate
• EN300-1996211
• 2228735-18-8

• Inchi： 1S/C11H14ClNO3/c1-11(2,9(14)10(15)16-3)7-5-4-6-8(12)13-7/h4-6,9,14H,1-3H3
• InChI Key： JXIXYDPUHWLMBS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(C)(C)C(C(=O)OC)O)=N1

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate

Comprehensive Analysis of Methyl 3-(6-Chloropyridin-2-yl)-2-Hydroxy-3-Methylbutanoate (CAS No. 2228735-18-8)

Methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate (CAS No. 2228735-18-8) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This ester derivative, characterized by its unique chloropyridinyl and hydroxybutanoate moieties, exhibits versatile chemical properties, making it a subject of interest for synthetic chemists and material scientists alike. Its molecular structure combines a 6-chloropyridin-2-yl group with a 2-hydroxy-3-methylbutanoate ester, offering a balanced profile of reactivity and stability.

In recent years, the demand for methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate has surged due to its potential applications in crop protection and green chemistry. Researchers are exploring its role as an intermediate in the synthesis of advanced pesticides and herbicides, aligning with global trends toward sustainable agriculture. The compound's chloropyridine backbone is particularly noteworthy, as it mimics bioactive motifs found in nature, enhancing its compatibility with environmentally friendly formulations.

The synthesis of CAS No. 2228735-18-8 typically involves multi-step organic reactions, including esterification and hydroxylation processes. Modern techniques such as microwave-assisted synthesis and catalytic asymmetric hydrogenation have been employed to improve yield and enantioselectivity, addressing industry demands for cost-effective production. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring the compound meets stringent purity standards for research and industrial use.

From a commercial perspective, methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate is often discussed in the context of patent landscapes and intellectual property. Its structural uniqueness has led to proprietary claims in agrochemical formulations, with major corporations investing in scalable production methods. Additionally, the rise of AI-driven drug discovery has spotlighted this compound as a candidate for virtual screening, leveraging its molecular docking potential in target-based assays.

Environmental and safety profiles of CAS No. 2228735-18-8 are rigorously evaluated to comply with REACH and OECD guidelines. Studies focus on its biodegradability and ecotoxicological impact, reflecting the industry's shift toward benign-by-design chemicals. This aligns with consumer preferences for low-residue agricultural products and regulatory pressures to reduce chemical footprints.

In summary, methyl 3-(6-chloropyridin-2-yl)-2-hydroxy-3-methylbutanoate represents a convergence of innovation in synthetic chemistry and applied sciences. Its relevance to sustainable agrochemicals, coupled with advancements in green synthesis, positions it as a compound of enduring scientific and commercial value. Future research may further unlock its potential in precision farming and bioactive material development.